N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H19N3O4S/c1-20-12-4-5-13(21-2)14(10-12)22(18,19)16-6-3-8-17-9-7-15-11-17/h4-5,7,9-11,16H,3,6,8H2,1-2H3
• InChI Key: VCERYMAXBIWURT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCCCN2C=CN=C2
• Molecular Formula: C14H19N3O4S
• DSSTOX Substance ID: DTXSID301325343
• Molecular Weight: 325.39 g/mol
• Solubility: 41.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 839680-78-3

Description

N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide, also known as IDMP, is a chemical compound that has been studied for its potential use in various scientific research applications. IDMP is a sulfonamide derivative that has been shown to have a unique mechanism of action, making it a promising candidate for further research.

Mechanism of Action

N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide's mechanism of action is not fully understood, but it is believed to involve the inhibition of the enzyme carbonic anhydrase. Carbonic anhydrase is involved in various physiological processes, including the regulation of pH in the body. By inhibiting this enzyme, N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide may have a wide range of effects on the body.
Biochemical and Physiological Effects
N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. In addition to its potential as a cancer treatment, N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide has also been studied for its potential use in the treatment of various other diseases, including Alzheimer's disease and glaucoma. N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide has also been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide in lab experiments is that it has a well-established synthesis method, making it relatively easy to obtain. Additionally, N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide has been shown to have a unique mechanism of action, which makes it a promising candidate for further research. However, one limitation of using N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on the body.

Future Directions

There are many potential future directions for research on N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide. One area of interest is in the development of new cancer treatments. N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide has shown promise as a cancer treatment in vitro, and further research is needed to determine its efficacy in vivo. Additionally, N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide's anti-inflammatory and anti-oxidant properties make it a promising candidate for the treatment of various other diseases, including Alzheimer's disease and glaucoma. Further research is needed to determine the full extent of N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide's potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide involves the reaction of 2,5-dimethoxybenzenesulfonyl chloride with imidazole and 1,3-propanediamine. The resulting product is then purified through recrystallization to obtain pure N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide. This synthesis method has been well-established and has been used in various studies.

Scientific Research Applications

N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. N-(3-Imidazol-1-yl-propyl)-2,5-dimethoxy-benzenesulfonamide has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as a cancer treatment.